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Cat. No.: B1365448 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Ceranib-1 is a small molecule inhibitor of ceramidases, enzymes that play a crucial role in

sphingolipid metabolism.[1][2] By blocking the hydrolysis of ceramide into sphingosine,

Ceranib-1 leads to the intracellular accumulation of ceramide, a bioactive lipid known to

mediate cellular stress responses, cell cycle arrest, and apoptosis.[1][3][4] Conversely, the

levels of sphingosine and its pro-survival metabolite, sphingosine-1-phosphate (S1P), are

decreased. This modulation of the ceramide/S1P rheostat makes Ceranib-1 a valuable tool for

investigating the roles of sphingolipids in cell signaling and a potential therapeutic agent in

oncology and other fields. These application notes provide detailed protocols for the use of

Ceranib-1 in cell culture experiments, focusing on assessing its effects on cell viability and

apoptosis.

Data Presentation
Table 1: In Vitro Efficacy of Ceranib-1 and its Analog Ceranib-2
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Compound Cell Line Assay IC50 Value
Incubation
Time

Reference

Ceranib-1

SKOV3

(Ovarian

Cancer)

Cell

Proliferation
3.9 ± 0.3 µM 72 hours

Ceranib-1

SKOV3

(Ovarian

Cancer)

Ceramidase

Activity
55 µM 24 hours

Ceranib-2

SKOV3

(Ovarian

Cancer)

Cell

Proliferation

0.73 ± 0.03

µM
72 hours

Ceranib-2

SKOV3

(Ovarian

Cancer)

Ceramidase

Activity
28 µM 24 hours

Ceranib-2

A-498 (Renal

Cell

Carcinoma)

Cell Viability 31 µM 72 hours

Ceranib-2

MCF-7

(Breast

Cancer)

Apoptosis

Induction
IC50 dose Not Specified

Ceranib-2

MDA MB-231

(Breast

Cancer)

Apoptosis

Induction
IC50 dose Not Specified

Signaling Pathways and Experimental Workflow
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Caption: Mechanism of Action of Ceranib-1.
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Ceranib-2 Induced Apoptotic Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Ceranib-1 in Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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